6-Ethoxy-N2,N2-diethyl-1,3,5-triazine-2,4-diamine
Description
6-Ethoxy-N²,N²-diethyl-1,3,5-triazine-2,4-diamine is a 1,3,5-triazine derivative substituted with an ethoxy group at position 6 and diethylamino groups at positions 2 and 4. Its structure confers unique physicochemical and biological properties, influenced by the electron-donating ethoxy group and steric effects of the diethyl substituents.
Properties
Molecular Formula |
C9H17N5O |
|---|---|
Molecular Weight |
211.26 g/mol |
IUPAC Name |
6-ethoxy-2-N,2-N-diethyl-1,3,5-triazine-2,4-diamine |
InChI |
InChI=1S/C9H17N5O/c1-4-14(5-2)8-11-7(10)12-9(13-8)15-6-3/h4-6H2,1-3H3,(H2,10,11,12,13) |
InChI Key |
FXUWMCSHYIBONZ-UHFFFAOYSA-N |
Canonical SMILES |
CCN(CC)C1=NC(=NC(=N1)N)OCC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 6-Ethoxy-N2,N2-diethyl-1,3,5-triazine
Biological Activity
6-Ethoxy-N2,N2-diethyl-1,3,5-triazine-2,4-diamine is a compound of interest in medicinal chemistry, particularly for its potential biological activities. This article explores the synthesis, biological evaluation, and therapeutic implications of this compound, focusing on its anticancer properties and mechanisms of action.
6-Ethoxy-N2,N2-diethyl-1,3,5-triazine-2,4-diamine belongs to the triazine family of compounds, which are known for their diverse biological activities. The molecular formula is with a molecular weight of 224.26 g/mol. Its structure features a triazine ring substituted with ethoxy and diethyl groups that influence its reactivity and biological interactions.
Synthesis
The synthesis of 6-Ethoxy-N2,N2-diethyl-1,3,5-triazine-2,4-diamine typically involves multi-step reactions starting from cyanoguanidine and various aldehydes. The synthetic route often employs microwave-assisted methods to enhance yield and purity. The following table summarizes the key steps in the synthesis:
| Step | Reagents | Conditions | Outcome |
|---|---|---|---|
| 1 | Cyanoguanidine + Aldehyde | HCl, Heat | Formation of triazine scaffold |
| 2 | Ethylating agent | Base (NaOH) | Introduction of ethoxy groups |
| 3 | Amine coupling | Mild conditions | Final product formation |
Anticancer Properties
Recent studies have highlighted the anticancer activity of 6-Ethoxy-N2,N2-diethyl-1,3,5-triazine-2,4-diamine against various cancer cell lines. In particular, it has shown selective antiproliferative effects against triple-negative breast cancer (TNBC) cells (MDA-MB231) while sparing non-cancerous breast epithelial cells (MCF-10A).
Key Findings:
- GI50 Values: The compound exhibited a GI50 value of approximately 1 nM against MDA-MB231 cells, indicating potent growth inhibition.
- Mechanism of Action: The primary mechanism appears to involve apoptosis induction in cancer cells. Morphological assessments via fluorescence microscopy confirmed apoptotic features post-treatment.
Structure-Activity Relationship (SAR)
A thorough analysis of the structure-activity relationship has been conducted to optimize the biological efficacy of triazine derivatives. Modifications to the substituents on the triazine core have been correlated with enhanced anticancer activity.
Table: Structure-Activity Relationships
| Compound Variation | Activity Profile | Comments |
|---|---|---|
| N2-Diethyl vs N2-Methyl | Higher activity with diethyl substitution | Increased lipophilicity enhances membrane penetration |
| Ethoxy vs Methoxy | Ethoxy shows superior selectivity for TNBC | Ethoxy group stabilizes binding interactions |
Case Studies
-
Study on MDA-MB231 Cells:
In a controlled experiment, MDA-MB231 cells were treated with varying concentrations of 6-Ethoxy-N2,N2-diethyl-1,3,5-triazine-2,4-diamine. Results indicated significant dose-dependent inhibition of cell proliferation.- Concentration Tested: 0.01 nM to 100 nM
- Results: At 10 nM concentration, cell viability dropped to 20% compared to untreated controls.
-
Comparative Study with Other Triazines:
A comparative study evaluated the efficacy of several triazine derivatives against breast cancer cell lines. The results demonstrated that while many derivatives exhibited some level of cytotoxicity, 6-Ethoxy-N2,N2-diethyl-1,3,5-triazine-2,4-diamine consistently outperformed others in terms of selectivity and potency.
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
Structural and Substituent Comparisons
Key Substituent Effects :
- Position 6 : Ethoxy groups (electron-donating) enhance solubility and alter electronic distribution compared to chloro (electron-withdrawing) or aryl substituents.
Table 1: Structural Comparison of Selected Triazine Derivatives
Physicochemical and Electronic Properties
- Solubility and Crystallinity: Ethoxy and diethyl groups enhance lipophilicity compared to chloro or aryl substituents. Dihydrotriazines (e.g., 5,6-dihydro-1,3,5-triazines) form stable ethanol solvates, as evidenced by NMR signals at δ 5.70–5.77 ppm (sp³ C-H) and ethanol integration in spectra .
- Electronic Effects: DFT studies on styryl-substituted triazines reveal delocalized π-electron density and molecular electrostatic potentials influenced by substituents . Ethoxy groups may increase electron density at the triazine core, altering reactivity in nucleophilic substitutions.
Key Research Findings and Implications
Substituent-Driven Applications: Chloro and alkylamino groups favor herbicidal activity . Aryl and heteroaryl groups enable anticancer selectivity . Ethoxy groups may shift applications toward pharmaceuticals or materials science due to altered electronic profiles.
Stability and Degradation: Chloro-triazines degrade via dealkylation to form intermediates like CEAT and CAIT .
Design Recommendations :
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
